Cas no 6666-79-1 (2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester)
6666-79-1 structure
Product Name:2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester
CAS No:6666-79-1
MF:C9H13NO2
MW:167.205022573471
CID:529593
PubChem ID:5355763
Update Time:2025-04-19
2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester
- methyl (E)-2-cyano-3-methylhex-2-enoate
- DTXSID40418024
- 6666-79-1
- NSC44912
- NSC-44912
-
- Inchi: 1S/C9H13NO2/c1-4-5-7(2)8(6-10)9(11)12-3/h4-5H2,1-3H3/b8-7+
- InChI Key: QDWMXVNLLIHVKD-BQYQJAHWSA-N
- SMILES: O(C)C(/C(/C#N)=C(\C)/CCC)=O
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1
- Boiling Point: 256.3°Cat760mmHg
- Flash Point: 113.8°C
- Refractive Index: 1.452
- PSA: 50.09
- LogP: 1.79958
2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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